Cas no 1805214-64-5 (2-(Bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-(Bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1805214-64-5
• MF: C₁₀H₈BrF₃N₂O₂
• MW: 325.081932067871
• CID: 4841149
• Update Time: 2025-05-27

2-(Bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H8BrF3N2O2/c1-17-9-8(18-10(12,13)14)4-6(2-3-15)7(5-11)16-9/h4H,2,5H2,1H3
• InChI Key： ZHBCDVMIYPCQLP-UHFFFAOYSA-N
• SMILES： BrCC1C(CC#N)=CC(=C(N=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1

Additional information on 2-(Bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile

Comprehensive Overview of 2-(Bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1805214-64-5)

The compound 2-(Bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1805214-64-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique molecular structure featuring a bromomethyl group, a methoxy substituent, and a trifluoromethoxy moiety, this compound serves as a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly exploring its potential applications due to its reactivity and ability to act as a building block for more complex molecules.

In recent years, the demand for pyridine-based compounds has surged, driven by their widespread use in drug discovery and crop protection. The presence of the trifluoromethoxy group in 2-(Bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile enhances its lipophilicity, making it particularly valuable in the design of bioactive molecules. This property aligns with current trends in medicinal chemistry, where improving drug bioavailability is a key focus. Additionally, the bromomethyl functionality offers a reactive site for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

From an environmental perspective, the incorporation of fluorinated groups like trifluoromethoxy has become a hot topic due to their ability to modulate the metabolic stability of compounds. This is especially relevant in the context of sustainable chemistry, where researchers aim to develop molecules with prolonged efficacy and reduced environmental impact. The 2-(Bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile exemplifies this trend, as its structural features can contribute to the development of greener agrochemicals with lower application rates and minimized residue levels.

The synthesis and characterization of CAS No. 1805214-64-5 have been subjects of numerous studies, with particular emphasis on optimizing its production for industrial-scale applications. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its purity and structural integrity. These efforts are crucial for ensuring the compound's suitability in high-value applications, where consistency and quality are paramount.

In the realm of intellectual property, 2-(Bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile has been featured in several patent applications, highlighting its potential as a key intermediate in the synthesis of novel therapeutics and agrochemicals. This aligns with the growing interest in patentable chemical entities that offer unique mechanisms of action or improved performance characteristics. The compound's versatility makes it a valuable asset for companies looking to expand their portfolios in competitive markets.

Looking ahead, the future of CAS No. 1805214-64-5 appears promising, with ongoing research exploring its utility in cutting-edge applications such as catalysis and material science. Its ability to serve as a precursor for functionalized pyridines positions it as a molecule of interest in the development of advanced materials with tailored properties. As the scientific community continues to uncover new possibilities for this compound, its role in innovation-driven industries is expected to grow significantly.

For researchers and industry professionals seeking reliable information on 2-(Bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile, it is essential to consult peer-reviewed literature and reputable suppliers. The compound's technical specifications, handling guidelines, and safety data should be thoroughly reviewed before use in any application. With proper understanding and utilization, this pyridine derivative can contribute to groundbreaking advancements across multiple scientific disciplines.